Cas no 56919-17-6 (5-Bromo-2-methylbenzene-1-sulfonicacid)

• Product Name: 5-Bromo-2-methylbenzene-1-sulfonicacid
• CAS No: 56919-17-6
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 57033
• PubChem ID: 15155334
• Update Time: 2025-04-18

5-Bromo-2-methylbenzene-1-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylbenzene-1-sulfonic acid
• 5-bromo-2-methylbenzenesulfonic acid
• 4-bromo-toluene-2-sulfonic acid
• 4-Bromtoluol-2-sulfonsaeure
• 4-Brom-toluol-sulfonsaeure-(2)
• Benzenesulfonic acid,5-bromo-2-methyl
• I01-9766
• SCHEMBL6465
• 5-BROMO-2-METHYLBENZENESULFONICACID
• DTXSID30569251
• 56919-17-6
• BS-28959
• AKOS015891323
• 5-Bromo-2-methylbenzene-1-sulfonicacid

• Inchi： 1S/C7H7BrO3S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChI Key： NQVLVDGTVIOCGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 249.93000
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.735
• Refractive Index: 1.599
• PSA: 62.75000
• LogP: 3.08500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives